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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027

This technical guide provides a comprehensive overview of the core physical properties of
methyl pentyl ether, also known as 1-methoxypentane. Designed for researchers, scientists,
and professionals in drug development, this document compiles essential data, outlines
detailed experimental methodologies, and presents logical workflows through visualization.

Core Physical Properties of Methyl Pentyl Ether (1-
Methoxypentane)

Methyl pentyl ether is a colorless liquid with a characteristic ethereal odor.[1] It serves as a
versatile solvent in various industrial applications, including the chemical, food, and perfume
industries.[1] The following table summarizes its key physical properties.
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Property Value Units
Molecular Formula C6H140

Molecular Weight 102.17 g/mol

Boiling Point 98.85-99.4 °C

Melting Point -105.78 (estimate) °C

Density 0.7558 - 0.762 g/cm3
Refractive Index 1.3850 - 1.387

Flash Point 4.5 °C

Vapor Pressure 44.0+0.2 mmHg at 25°C

Experimental Protocols for Property Determination

The accurate determination of physical properties is crucial for the application of methyl pentyl

ether in research and industry. Below are detailed methodologies for key experimental

procedures.

Purity Assessment by Gas Chromatography-Mass
Spectrometry (GC-MS)

To ensure the accuracy of physical property measurements, the purity of the methyl pentyl

ether sample must first be ascertained. Gas chromatography-mass spectrometry (GC-MS) is a

powerful technique for this purpose.

Methodology:

o Sample Preparation: A dilute solution of the methyl pentyl ether sample is prepared in a

volatile organic solvent, such as hexane or dichloromethane, at a concentration of

approximately 10 pg/mL.[2] The sample should be free of any particulate matter.[2]

e Injection: A 1 L aliquot of the prepared sample is injected into the GC-MS system.[2] The

injector temperature is typically set to 220-290 °C to ensure rapid volatilization of the sample.

[3]
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e Gas Chromatography: The vaporized sample is carried by an inert gas (e.g., helium) through
a capillary column (e.g., DB-5 or DB-Wax).[2] The oven temperature is programmed to ramp
from a low initial temperature (e.g., 50 °C) to a final temperature (e.g., 300 °C) to separate
components based on their boiling points and interactions with the column's stationary
phase.[3]

e Mass Spectrometry: As components elute from the GC column, they enter the mass
spectrometer. Here, they are ionized (typically by electron ionization at 70 eV), and the
resulting fragments are separated based on their mass-to-charge ratio.[3]

o Data Analysis: The resulting mass spectrum for each eluting peak is compared against a
spectral library (e.g., NIST) to identify the compound and any impurities. The purity of the
methyl pentyl ether can be determined by the relative area of its corresponding peak in the
chromatogram.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology (Distillation Method):

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a port for a thermometer, a condenser, and a receiving flask. The methyl
pentyl ether sample is placed in the round-bottom flask along with boiling chips.

e Heating: The flask is gently heated using a heating mantle or sand bath.[4]

o Temperature Measurement: The thermometer is positioned so that the top of the bulb is level
with the side arm of the distillation head, ensuring it measures the temperature of the vapor
that is in equilibrium with the boiling liquid.[4]

o Observation: As the liquid boils, the vapor rises, condenses in the condenser, and the
distillate is collected in the receiving flask. The temperature is recorded when it stabilizes
during the distillation process. This stable temperature is the boiling point.[5]
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o Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly
from standard pressure (760 mmHg), a correction may be applied to the observed boiling
point.[5]

Determination of Density

Density is the mass per unit volume of a substance.

Methodology (Pycnometer Method):

Pycnometer Preparation: A pycnometer (a small glass flask with a precise volume) is
thoroughly cleaned, dried, and its empty mass is accurately weighed.

» Sample Filling: The pycnometer is filled with the methyl pentyl ether sample, ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from
the exterior.

» Weighing: The filled pycnometer is weighed to determine the mass of the ether.

e Volume Calibration: The process is repeated with a reference substance of known density,
typically deionized water, to accurately determine the volume of the pycnometer at a specific
temperature.

o Calculation: The density of the methyl pentyl ether is calculated by dividing the mass of the
ether by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Methodology (Abbe Refractometer):

» Calibration: The Abbe refractometer is calibrated using a standard liquid with a known
refractive index, such as distilled water.[6]

o Sample Application: A few drops of the methyl pentyl ether sample are placed on the prism of
the refractometer.[6]
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o Measurement: The prism is closed, and light is passed through the sample. The user looks
through the eyepiece and adjusts the controls until the boundary between the light and dark
fields is sharp and centered on the crosshairs.[6]

o Reading: The refractive index is read directly from the instrument's scale.

o Temperature Control: The temperature of the prisms is controlled by a circulating water bath,
as the refractive index is temperature-dependent. Measurements are typically reported at
20°C.[7]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to the physical
properties of methyl pentyl ether.
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Experimental workflow for physical property determination.
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Interrelationships of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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